Cas no 28682-72-6 (4,5-Pyridazinediamine, 3,6-dichloro-)

• Product Name: 4,5-Pyridazinediamine, 3,6-dichloro-
• CAS No: 28682-72-6
• MF: C₄H₄Cl₂N₄
• MW: 179.007357597351
• CID: 1435488
• PubChem ID: 85775050
• Update Time: 2025-04-20

4,5-Pyridazinediamine, 3,6-dichloro- Chemical and Physical Properties

Names and Identifiers

• 4,5-Pyridazinediamine, 3,6-dichloro-
• DB-424291
• SCHEMBL25516133
• 28682-72-6
• 3,6-Dichloro-4,5-pyridazinediamine

• Inchi： 1S/C4H4Cl2N4/c5-3-1(7)2(8)4(6)10-9-3/h(H2,7,10)(H2,8,9)
• InChI Key： OTWWSBYBLIFEIF-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=C(N=N1)Cl)N)N

Computed Properties

• Exact Mass: 177.98152
• Monoisotopic Mass: 177.9813015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 77.82